Cas no 32860-62-1 (1-Maltotriitol)

1-Maltotriitol structure
1-Maltotriitol structure
Product Name:1-Maltotriitol
CAS No:32860-62-1
MF:C18H34O16
MW:506.452968120575
MDL:MFCD00083653
CID:53971
PubChem ID:24896919
Update Time:2025-04-18

1-Maltotriitol Chemical and Physical Properties

Names and Identifiers

    • Maltotriitol
    • O-alpha-D-Glucopyranosyl-(1->4)-O-alpha-D-glucopyranosyl-(1->4)-D-glucitol
    • maltotriositol
    • MALTOTRITOL
    • (2S,3R,4R,5R)-4-{[(2R,3R,4R,5S,6R)-3,4-DIHYDROXY-6-(HYDROXYMETHYL)-5-{[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXAN-2-YL]OXY}HEXANE-1,2,3,5,6-PENTOL
    • GLUCITOL, O-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-, D
    • Q27261130
    • 1-Maltotriitol
    • HY-136656
    • MALTITOL IMPURITY B [EP IMPURITY]
    • SCHEMBL21946766
    • alpha-D-Glc-(1-->4)-alpha-D-Glc-(1-->4)-D-glucitol
    • CS-0132856
    • (2S,3R,4R,5R)-4-[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxyhexane-1,2,3,5,6-pentol
    • F81536
    • XJCCHWKNFMUJFE-CGQAXDJHSA-N
    • W-202348
    • CHEBI:183826
    • 53T184B7B7
    • 32860-62-1
    • O-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-ALPHA-D-GLUCOPYRANOSYL- (1->4)-D-GLUCITOL
    • (2S,3R,4R,5R)-4-((2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2-yloxy)hexane-1,2,3,5,6-pentaol
    • O-alpha-D-Glucopyranosyl-(1.4)-O-alpha-D-glucopyranosyl-(1.4)-D-glucitol
    • D-GLUCITOL, O-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-
    • MFCD00083653
    • EINECS 251-265-6
    • UNII-53T184B7B7
    • GLUCITOL, O-ALPHA-D-GLUCOPYRANOSYL-(1->4)-O-ALPHA-D-GLUCOPYRANOSYL-(1->4)-, D
    • 1-Maltotriitol; D-Glucitol, O-a-D-glucopyranosyl-(1?4)-O-a-D-glucopyranosyl-(1?4)-; Glucitol, O-a-D-glucopyranosyl-(1?4)-O-a-D-glucopyranosyl-(1?4)-, D- (8CI); O-a-D-Glucopyranosyl-(1?4)-O-a-D-glucopyranosyl-(1?4)-D-glucitol; Maltotriitol
    • D-GLUCITOL, O-ALPHA-D-GLUCOPYRANOSYL-(1->4)-O-ALPHA-D-GLUCOPYRANOSYL-(1->4)-
    • O-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-ALPHA-D-GLUCOPYRANOSYL-(1->4)-D-GLUCITOL
    • MALTITOL IMPURITY B (EP IMPURITY)
    • MDL: MFCD00083653
    • Inchi: 1S/C18H34O16/c19-1-5(23)9(25)15(6(24)2-20)33-18-14(30)12(28)16(8(4-22)32-18)34-17-13(29)11(27)10(26)7(3-21)31-17/h5-30H,1-4H2/t5-,6+,7+,8+,9+,10+,11-,12+,13+,14+,15+,16+,17+,18+/m0/s1
    • InChI Key: XJCCHWKNFMUJFE-CGQAXDJHSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@H]([C@@H](CO)O)[C@@H]([C@H](CO)O)O

Computed Properties

  • Exact Mass: 506.18500
  • Monoisotopic Mass: 506.185
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 280A^2
  • XLogP3: -7.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.75
  • Melting Point: 184°C
  • Boiling Point: 970.5±65.0 °C at 760 mmHg
  • Flash Point: 540.7±34.3 °C
  • Refractive Index: 1.66
  • PSA: 279.68000
  • LogP: -7.93700

1-Maltotriitol Customs Data

  • HS CODE:29400090

1-Maltotriitol Pricemore >>

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